Cas no 1185299-95-9 (1-(3-Methyl-pyridin-2-ylmethyl)piperazine Dihydrochloride)

• Product Name: 1-(3-Methyl-pyridin-2-ylmethyl)piperazine Dihydrochloride
• CAS No: 1185299-95-9
• MF: C₁₁H₁₉Cl₂N₃
• MW: 264.194660425186
• MDL: MFCD08448114
• CID: 1075044
• PubChem ID: 45075196
• Update Time: 2025-06-14

1-(3-Methyl-pyridin-2-ylmethyl)piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methyl-pyridin-2-ylmethyl)-piperazine dihydrochloride
• 1185299-95-9
• 1-(3-Methyl-pyridin-2-ylmethyl)-piperazine di-hydrochloride
• 1-((3-Methylpyridin-2-yl)methyl)piperazine dihydrochloride
• 1-(3-Methyl-pyridin-2-ylmethyl)-piperazinedihydrochloride
• AKOS015845521
• DA-19624
• 1-[(3-methylpyridin-2-yl)methyl]piperazine;dihydrochloride
• 1-((3-Methylpyridin-2-yl)methyl)piperazinedihydrochloride
• 1-[(3-methylpyridin-2-yl)methyl]piperazine dihydrochloride
• 1-(3-Methyl-pyridin-2-ylmethyl)piperazine Dihydrochloride

• MDL： MFCD08448114
• Inchi： 1S/C11H17N3.2ClH/c1-10-3-2-4-13-11(10)9-14-7-5-12-6-8-14;;/h2-4,12H,5-9H2,1H3;2*1H
• InChI Key： AKNZXOWZWTVZLX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C(C)=CC=CN=2)CCNCC1

Computed Properties

• Exact Mass: 263.0956030g/mol
• Monoisotopic Mass: 263.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

1-(3-Methyl-pyridin-2-ylmethyl)piperazine Dihydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(3-Methyl-pyridin-2-ylmethyl)piperazine Dihydrochloride

Recent Advances in the Study of 1-(3-Methyl-pyridin-2-ylmethyl)piperazine Dihydrochloride (CAS: 1185299-95-9)

1-(3-Methyl-pyridin-2-ylmethyl)piperazine dihydrochloride (CAS: 1185299-95-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders. This research brief consolidates the latest findings on this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound has been investigated for its role as a key building block in the synthesis of piperazine derivatives, which are known for their broad spectrum of biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. The study emphasized the compound's structural flexibility, which allows for facile modifications to enhance binding affinity and selectivity toward target receptors.

In addition to its applications in CNS drug development, 1-(3-Methyl-pyridin-2-ylmethyl)piperazine dihydrochloride has shown promise in oncology research. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters explored its incorporation into small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The results indicated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, suggesting its potential as a scaffold for anticancer drug design.

From a synthetic chemistry perspective, advancements in the scalable production of 1-(3-Methyl-pyridin-2-ylmethyl)piperazine dihydrochloride have been achieved through optimized catalytic processes. A 2024 publication in Organic Process Research & Development detailed a green chemistry approach that minimizes hazardous byproducts while maintaining high yield and purity. This development is particularly relevant for industrial-scale applications, where efficiency and environmental considerations are paramount.

Despite these promising findings, challenges remain in the clinical translation of derivatives based on this compound. Issues such as metabolic stability, bioavailability, and off-target effects require further investigation. Ongoing research aims to address these limitations through structure-activity relationship (SAR) studies and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of viable drug candidates leveraging this chemical entity.

In conclusion, 1-(3-Methyl-pyridin-2-ylmethyl)piperazine dihydrochloride (CAS: 1185299-95-9) represents a valuable tool in modern drug discovery. Its multifaceted applications—spanning neurology, oncology, and synthetic chemistry—underscore its importance as a research focus. Future studies will likely explore its potential in emerging therapeutic areas, such as immunomodulation and infectious diseases, further expanding its utility in the pharmaceutical sciences.